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Abstract

N-Methylmorpholine (NMM), a heterocyclic tertiary amine, is a versatile compound with
significant applications in organic synthesis, pharmaceutical development, and polymer
chemistry. This technical guide provides an in-depth overview of the core physical and
chemical characteristics of N-Methylmorpholine. It includes a summary of its key
physicochemical properties, detailed experimental methodologies for their determination, and a
review of its primary synthesis and reaction mechanisms. This document is intended to serve
as a comprehensive resource for researchers, scientists, and professionals in the field of drug
development.

Physical and Chemical Properties

N-Methylmorpholine is a colorless to pale yellow liquid with a characteristic amine-like odor.[1]
It is a cyclic tertiary amine with the molecular formula CsH11NO.[1] A summary of its key
physicochemical properties is presented in Table 1 for easy reference and comparison.

Table 1: Physicochemical Properties of N-Methylmorpholine
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Property Value Reference(s)
Molecular Formula CsH11NO [1112]
Molecular Weight 101.15 g/mol [1][2]

CAS Number 109-02-4 [2]
Appearance Colorless to pale yellow liquid [1]

Odor Ammonia-like [3]

Melting Point -66 °C [11[4]

Boiling Point 115-116 °C (at 750 mmHg) [1114]

Density 0.92 g/cm? (at 20 °C) [1]14]

Solubility in Water

Miscible

[3]

Solubility in Organic Solvents

Soluble in alcohol and ether

[3]

pKa of Conjugate Acid

7.38 (in H20)

[3]4]

Refractive Index

1.435 (at 20 °C)

[1]

Flash Point

12 °C

[1]

Vapor Pressure

18 mmHg (at 20 °C)

[1]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of N-

Methylmorpholine.

Determination of Melting Point

The melting point of N-Methylmorpholine, which is low, can be determined using a standard

capillary melting point apparatus.

e Apparatus:

o Melting point apparatus (e.g., Thiele tube or a digital instrument)

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://www.chem.ucalgary.ca/courses/351/laboratory/boilingpoint.pdf
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://asianpubs.org/index.php/ajchem/article/download/25_16_43/8272
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Capillary tubes (sealed at one end)

o Thermometer

o Heating medium (e.g., paraffin oil)

e Procedure:

[¢]

A small amount of N-Methylmorpholine is introduced into a capillary tube.[5]

[e]

The capillary tube is attached to a thermometer.[5]

[e]

The assembly is placed in a heating bath (Thiele tube).[5]

o

The sample is heated slowly and evenly.[5]

[¢]

The temperature at which the solid completely transforms into a liquid is recorded as the
melting point.[6]

Sample Preparation Measurement
Introduce NMM » | Sealoneend » | Attach tube » | Place assembly »_| Heat slowly — Observe for » | Record melting
into capillary tube "1 of the tube | to thermometer 7| in heating bath "1 and evenly ™| complete melting | point temperature
Apparatus Setup Distillation
Place NMM in Assemble distillation Heat the liquid Observe stable Record boilin
ace ! e - il B - 0ling
distillation flask apparatus to boiling vapor temperature point
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Weigh empty Add known volume
container of NMM

'

Weigh container
with NMM

'

Calculate mass
of NMM

'

Calculate density
(Mass/Volume)

Potentiometric Titration Data Analysis
Prepare aqueous g Titrate with » | Record pH after | Plot titration curve » | Determine half- » | PKa=pH at half-
NMM solution ™| standard strong acid ™| each acid addition "1 (pH vs. volume) "1 equivalence point "1 equivalence point
Morpholine

o Reduction by
[ Iminium lon Formate

—»| Intermediate

Formaldehyde N-Methylmorpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical characteristics of N-
Methylmorpholine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044366#physical-and-chemical-characteristics-of-n-
methylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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